Cas no 1087733-32-1 (6-methylbenzo[b]thiophen-3(2H)-one 1,1-dioxide)

6-methylbenzo[b]thiophen-3(2H)-one 1,1-dioxide structure
1087733-32-1 structure
Product Name:6-methylbenzo[b]thiophen-3(2H)-one 1,1-dioxide
CAS No:1087733-32-1
MF:C9H8O3S
MW:196.223021507263
CID:6068294
PubChem ID:54050679
Update Time:2024-01-16

6-methylbenzo[b]thiophen-3(2H)-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 6-methylbenzo[b]thiophen-3(2H)-one 1,1-dioxide
    • 6-methyl-2,3-dihydro-1lambda6-benzothiophene-1,1,3-trione
    • 1087733-32-1
    • EN300-803618
    • Inchi: 1S/C9H8O3S/c1-6-2-3-7-8(10)5-13(11,12)9(7)4-6/h2-4H,5H2,1H3
    • InChI Key: LSQSVIZGGXPIFB-UHFFFAOYSA-N
    • SMILES: S1(CC(C2C=CC(C)=CC1=2)=O)(=O)=O

Computed Properties

  • Exact Mass: 196.01941529g/mol
  • Monoisotopic Mass: 196.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 59.6Ų

6-methylbenzo[b]thiophen-3(2H)-one 1,1-dioxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-803618-0.05g
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EN300-803618-0.5g
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EN300-803618-5.0g
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